Cas no 2138346-04-8 (Tert-butyl 4,5-dimethylhept-2-ynoate)
Tert-butyl 4,5-dimethylhept-2-ynoate Chemical and Physical Properties
Names and Identifiers
-
- EN300-786948
- 2138346-04-8
- tert-butyl 4,5-dimethylhept-2-ynoate
- Tert-butyl 4,5-dimethylhept-2-ynoate
-
- Inchi: 1S/C13H22O2/c1-7-10(2)11(3)8-9-12(14)15-13(4,5)6/h10-11H,7H2,1-6H3
- InChI Key: FRTNGOBKSYXCIV-UHFFFAOYSA-N
- SMILES: O(C(C#CC(C)C(C)CC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 210.161979940g/mol
- Monoisotopic Mass: 210.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 26.3Ų
Tert-butyl 4,5-dimethylhept-2-ynoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-786948-1.0g |
tert-butyl 4,5-dimethylhept-2-ynoate |
2138346-04-8 | 95% | 1.0g |
$1929.0 | 2024-05-22 | |
| Enamine | EN300-786948-0.05g |
tert-butyl 4,5-dimethylhept-2-ynoate |
2138346-04-8 | 95% | 0.05g |
$1620.0 | 2024-05-22 | |
| Enamine | EN300-786948-0.1g |
tert-butyl 4,5-dimethylhept-2-ynoate |
2138346-04-8 | 95% | 0.1g |
$1697.0 | 2024-05-22 | |
| Enamine | EN300-786948-0.25g |
tert-butyl 4,5-dimethylhept-2-ynoate |
2138346-04-8 | 95% | 0.25g |
$1774.0 | 2024-05-22 | |
| Enamine | EN300-786948-0.5g |
tert-butyl 4,5-dimethylhept-2-ynoate |
2138346-04-8 | 95% | 0.5g |
$1851.0 | 2024-05-22 | |
| Enamine | EN300-786948-2.5g |
tert-butyl 4,5-dimethylhept-2-ynoate |
2138346-04-8 | 95% | 2.5g |
$3782.0 | 2024-05-22 | |
| Enamine | EN300-786948-5.0g |
tert-butyl 4,5-dimethylhept-2-ynoate |
2138346-04-8 | 95% | 5.0g |
$5594.0 | 2024-05-22 | |
| Enamine | EN300-786948-10.0g |
tert-butyl 4,5-dimethylhept-2-ynoate |
2138346-04-8 | 95% | 10.0g |
$8295.0 | 2024-05-22 |
Tert-butyl 4,5-dimethylhept-2-ynoate Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on Tert-butyl 4,5-dimethylhept-2-ynoate
Recent Advances in the Application of Tert-butyl 4,5-dimethylhept-2-ynoate (CAS: 2138346-04-8) in Chemical Biology and Pharmaceutical Research
The compound Tert-butyl 4,5-dimethylhept-2-ynoate (CAS: 2138346-04-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the role of Tert-butyl 4,5-dimethylhept-2-ynoate as a versatile intermediate in the synthesis of complex molecules. Its alkyne functionality and tert-butyl ester group make it a valuable building block for the construction of pharmacologically active compounds. Researchers have successfully employed this compound in the development of novel inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways.
In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives of Tert-butyl 4,5-dimethylhept-2-ynoate as potent modulators of protein-protein interactions. The compound's ability to selectively bind to specific protein domains has opened new avenues for the design of targeted therapies, particularly in the treatment of cancers and autoimmune disorders.
Another significant application of this compound lies in its use as a precursor for the synthesis of bioactive natural product analogs. Recent work has shown that structural modifications of Tert-butyl 4,5-dimethylhept-2-ynoate can yield compounds with enhanced bioavailability and reduced toxicity profiles, addressing some of the key challenges in drug development.
From a mechanistic perspective, advanced computational modeling and X-ray crystallography studies have provided insights into the molecular interactions of Tert-butyl 4,5-dimethylhept-2-ynoate derivatives with their biological targets. These structural insights are proving invaluable for rational drug design approaches, enabling the optimization of lead compounds with improved binding affinity and specificity.
In the realm of chemical biology, researchers have developed innovative probes based on Tert-butyl 4,5-dimethylhept-2-ynoate for studying cellular processes. These probes, incorporating fluorescent or affinity tags, have facilitated the visualization and characterization of previously inaccessible biological pathways, contributing to our understanding of disease mechanisms at the molecular level.
Looking forward, the unique properties of Tert-butyl 4,5-dimethylhept-2-ynoate (CAS: 2138346-04-8) position it as a promising candidate for further exploration in pharmaceutical development. Current research efforts are focused on expanding its applications to additional therapeutic areas and improving synthetic methodologies to enable large-scale production while maintaining high purity and yield.
2138346-04-8 (Tert-butyl 4,5-dimethylhept-2-ynoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)